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Compound of Interest

Compound Name: Iminoacetonitrile

Cat. No.: B14750961 Get Quote

Essential Safety and Handling Guide for
Iminoacetonitrile
This guide provides critical safety protocols and logistical information for the handling and

disposal of Iminoacetonitrile, tailored for researchers, scientists, and drug development

professionals. The following procedural guidance is designed to ensure safe laboratory

operations and mitigate risks associated with this chemical.

Hazard Identification and Classification
Iminoacetonitrile is classified as a hazardous chemical.[1] It is harmful if swallowed, in contact

with skin, or inhaled.[1][2][3] It is also known to cause skin and serious eye irritation.[2]
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Hazard Classification Category GHS Hazard Statement

Acute Oral Toxicity Category 4
H302: Harmful if swallowed[1]

[2]

Acute Dermal Toxicity Category 4
H312: Harmful in contact with

skin[1][3]

Acute Inhalation Toxicity Category 4 H332: Harmful if inhaled[1][3]

Skin Irritation Category 2 H315: Causes skin irritation[2]

Eye Irritation Category 2
H319: Causes serious eye

irritation[2]

Personal Protective Equipment (PPE)
To ensure safety when handling Iminoacetonitrile, the following personal protective equipment

is mandatory. Always inspect PPE for integrity before use.[4]
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Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles or a

face shield. Must comply with

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

Prevents eye irritation or

damage from splashes.[4][5]

Skin Protection

Chemical-resistant gloves

(e.g., Neoprene, butyl rubber)

and a lab coat or chemical-

resistant apron.[1][6][7] Wear

appropriate protective clothing

to prevent skin exposure.[1]

Protects against skin irritation

and dermal absorption.[4]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded,

if irritation occurs, or in poorly

ventilated areas.[1] A full-face

or half-mask air-purifying

respirator is recommended.[8]

Prevents respiratory tract

irritation from dust or aerosols.

[3]

Operational Plan: Safe Handling and Storage
Adherence to proper handling and storage protocols is crucial to minimize exposure and

ensure a safe laboratory environment.

Engineering Controls:

Always handle Iminoacetonitrile in a well-ventilated area, preferably within a chemical fume

hood.[1][2][7][9]

Ensure that eyewash stations and safety showers are readily accessible in the immediate

work area.[4]

Handling Procedures:
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Read and understand the Safety Data Sheet (SDS) before handling the chemical.

Wear all required personal protective equipment as specified above.[2][3]

Avoid breathing dust, fumes, or vapors.[1][3]

Prevent contact with skin and eyes.[1][2]

Do not eat, drink, or smoke in the laboratory area where Iminoacetonitrile is handled.[2][3]

Wash hands thoroughly with soap and water after handling.[2][3]

Storage Requirements:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3][10]

Keep away from heat, sparks, and open flames.[1][11]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

Store in a locked cabinet or other secured area.[3][10]

Emergency and First-Aid Procedures
Immediate and appropriate response is critical in the event of an emergency.
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Exposure Route First-Aid Protocol

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical

attention.[1][4]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin area with plenty of soap

and water for at least 15 minutes. Seek medical

attention if irritation persists.[1][4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, making sure to lift the upper

and lower eyelids. Remove contact lenses if

present and easy to do so. Seek immediate

medical attention.[1][10]

Ingestion

Do NOT induce vomiting. Rinse the mouth

thoroughly with water. If the person is

conscious, have them drink 2-4 cupfuls of water

or milk. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][4][12]

Accidental Release Measures:

Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: Wearing appropriate PPE, contain the spill. For solid spills, sweep up the

material and place it into a suitable, labeled container for disposal. Avoid generating dust.[1]

[3]

Decontamination: Clean the spill area thoroughly with soap and water.[7]

Reporting: Report the incident to the laboratory supervisor and the appropriate

environmental health and safety office.
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Disposal Plan
Iminoacetonitrile and its containers must be disposed of as hazardous waste.

Waste Collection:

Collect waste Iminoacetonitrile and any contaminated materials (e.g., gloves, absorbent

paper) in a clearly labeled, sealed container.[3][11] The label should indicate "Hazardous

Waste" and "Iminoacetonitrile."[4]

Disposal Protocol:

Dispose of the waste through a licensed waste disposal contractor.[11]

Do not dispose of Iminoacetonitrile down the drain or in the regular trash.[1]

Follow all local, regional, and national regulations for hazardous waste disposal.[1][10]

Workflow for Safe Handling of Iminoacetonitrile
The following diagram outlines the key procedural steps for the safe management of

Iminoacetonitrile within a laboratory setting.
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Caption: Workflow for the safe handling of Iminoacetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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